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Compound of Interest

Compound Name: 5-Chloronicotinaldehyde

Cat. No.: B056269 Get Quote

Essential Safety and Handling Guide for 5-
Chloronicotinaldehyde
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 5-
Chloronicotinaldehyde (CAS No. 113118-82-4). Adherence to these procedures is essential

for ensuring laboratory safety and minimizing risk to personnel and the environment.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Chloronicotinaldehyde is a hazardous chemical that requires careful handling. The primary

hazards include:

Skin Irritation: Causes skin irritation upon contact.

Serious Eye Irritation: Can cause serious and potentially damaging eye irritation.

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.
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To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling this compound:

PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles

conforming to EN 166 (EU) or

NIOSH (US) standards are

required. A face shield should

be worn over goggles when

there is a risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for tears or punctures before

each use and replace them

immediately if contaminated.

For prolonged handling,

consider double-gloving.

Body Protection Laboratory Coat

A flame-resistant lab coat or a

100% cotton lab coat should

be worn and fully buttoned to

provide a barrier against

accidental splashes.

Respiratory Protection Respirator (if needed)

All handling of 5-

Chloronicotinaldehyde should

be conducted in a certified

chemical fume hood. If

engineering controls are

insufficient, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

should be used.

Quantitative Data
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While specific toxicological data for 5-Chloronicotinaldehyde is not readily available, data for

structurally related compounds can provide an indication of potential hazards. The following

table includes physical and chemical properties for isomers of chloronicotinaldehyde and

toxicity data for the related compound 2-Chloropyridine.

Property Value Notes and Source

Chemical Formula C₆H₄ClNO

Molecular Weight 141.56 g/mol

Melting Point

50-54 °C (for 2-

Chloronicotinaldehyde) 77-81

°C (for 6-

Chloronicotinaldehyde)[1][2]

The exact melting point for 5-

Chloronicotinaldehyde may

vary.

Boiling Point
119 °C at 30 Torr (for 2-

Chloronicotinaldehyde)[1]

The boiling point at

atmospheric pressure will be

higher.

Acute Toxicity (Oral)
LD50 = 342 mg/kg (Rat) for 2-

Chloropyridine[3]

This data is for a related

compound and should be used

for illustrative purposes only.

Lethal Dose, 50% is the dose

that is lethal to 50% of the

tested population.[4]

Acute Toxicity (Dermal)
LD50 = 64 mg/kg (Rabbit) for

2-Chloropyridine[3]

This data is for a related

compound and should be used

for illustrative purposes only.

Acute Toxicity (Inhalation)
LC50 ≤ 6.05 mg/L (Rat, 6h) for

2-Chloropyridine[3]

This data is for a related

compound and should be used

for illustrative purposes only.

Lethal Concentration, 50% is

the concentration in air that is

lethal to 50% of the tested

population.[4]
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Operational Plan: Safe Handling Workflow
Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring

safety.

Preparation
Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood Verification: Ensure the chemical fume hood is operational and has a current

certification.

Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials,

and waste containers, within the fume hood.

Don PPE: Put on all required PPE as specified in the table above.

Handling
Weighing and Transferring: Conduct all weighing and transferring of solid 5-
Chloronicotinaldehyde within the fume hood to prevent inhalation of dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Keep Containers Closed: Keep all containers of 5-Chloronicotinaldehyde tightly sealed

when not in use.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen

and seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill: For small spills within the fume hood, absorb the material with an inert absorbent (e.g.,

vermiculite, sand). For larger spills, evacuate the area and contact the appropriate

emergency response team.
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Caption: Workflow for safely handling 5-Chloronicotinaldehyde.
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Disposal Plan
Proper disposal of 5-Chloronicotinaldehyde and contaminated materials is critical to prevent

environmental contamination and ensure compliance with regulations.

Waste Segregation
Solid Waste: Unused 5-Chloronicotinaldehyde and contaminated disposable items (e.g.,

gloves, weigh boats, paper towels) must be collected in a designated, sealed, and clearly

labeled hazardous waste container for halogenated organic solids.

Liquid Waste: Solutions containing 5-Chloronicotinaldehyde should be collected in a

separate, labeled hazardous waste container for halogenated organic liquids.

Chemical Neutralization of Aldehyde Waste (for liquid
waste)
For liquid waste containing 5-Chloronicotinaldehyde, a chemical neutralization step can be

performed to reduce its reactivity before final disposal. This procedure should be carried out in

a fume hood with appropriate PPE.

Experimental Protocol: Neutralization with Sodium Bisulfite

This protocol is adapted for the neutralization of aromatic aldehydes.

Preparation: In a suitable container within a fume hood, dissolve the 5-
Chloronicotinaldehyde waste in a minimal amount of a water-miscible solvent like

methanol.

Reaction: Slowly add a freshly prepared saturated aqueous solution of sodium bisulfite to the

aldehyde solution with stirring. An excess of the bisulfite solution should be used to ensure

complete reaction.

Mixing: Continue stirring the mixture for at least 30 minutes to allow for the formation of the

bisulfite adduct.

pH Check: Check the pH of the solution to ensure it is near neutral.
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Disposal: The resulting neutralized solution should be collected in a designated hazardous

waste container for aqueous waste and disposed of through the institution's hazardous

waste management program.
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Caption: Logical relationship of hazard management for 5-Chloronicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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